Cas no 1261915-83-6 (4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261915-83-6
• MF: C₁₄H₇F₅O₂
• MW: 302.196201562881
• MDL: MFCD18322467
• CID: 2763220
• PubChem ID: 53228286
• Update Time: 2025-10-05

4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261915-83-6
• DTXSID80691819
• 2',6-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• 4-FLUORO-3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• MFCD18322467
• 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322467
• Inchi： 1S/C14H7F5O2/c15-11-5-4-7(13(20)21)6-9(11)8-2-1-3-10(12(8)16)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： MOZUCLKQSNEMDV-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 302.03662027Da
• Monoisotopic Mass: 302.03662027Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261915-83-6): A Comprehensive Overview

4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261915-83-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluoro-substituted aromatic structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid is C₁₅H₈F₄O₂, and its molecular weight is 300.21 g/mol. The compound features a benzoic acid core with multiple fluorine substituents, which contribute to its distinct chemical and biological properties. The presence of the trifluoromethyl group on the phenyl ring further enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

In recent years, 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid has been extensively studied for its potential as a lead compound in the development of drugs targeting various diseases. One of the key areas of research has been its application in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects and improving cognitive function.

Beyond neurological applications, 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid has also shown promise in oncology. Research has demonstrated its ability to inhibit certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the activity of protein kinases, which are often overexpressed in cancer cells, leading to reduced tumor growth and increased apoptosis.

The synthesis of 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid involves a series of well-defined chemical reactions, including coupling reactions and functional group transformations. One common synthetic route involves the Suzuki coupling reaction between a fluorinated aryl boronic acid and a substituted bromobenzoic acid, followed by subsequent purification steps to ensure high purity and yield. The robustness and scalability of this synthetic method make it suitable for both laboratory-scale synthesis and industrial production.

In terms of pharmacokinetics, 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics are crucial for its potential use as an oral medication in clinical settings. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

The safety profile of 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally safe when administered at recommended doses, with no evidence of mutagenicity or carcinogenicity. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 4-Fluoro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid (CAS No. 1261915-83-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable lead compound for the development of novel therapeutic agents targeting neurological disorders, cancer, and other diseases. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.